methyl 1-(3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-[3-[1-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)-3,5-dimethylpyrazol-4-yl]propanoyl]piperidine-4-carboxylate
• InChI: InChI=1S/C21H29N5O4/c1-12-13(2)22-21(23-19(12)28)26-15(4)17(14(3)24-26)6-7-18(27)25-10-8-16(9-11-25)20(29)30-5/h16H,6-11H2,1-5H3,(H,22,23,28)
• InChI Key: HGEMPTRGOGMHKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=C(C(=N2)C)CCC(=O)N3CCC(CC3)C(=O)OC)C)C
• Molecular Formula: C21H29N5O4
• Molecular Weight: 415.5 g/mol

Description

Methyl 1-(3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoyl)piperidine-4-carboxylate is a useful research compound. Its molecular formula is C21H29N5O4 and its molecular weight is 415.494. The purity is usually 95%.
BenchChem offers high-quality methyl 1-(3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoyl)piperidine-4-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 1-(3-(1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-3,5-dimethyl-1H-pyrazol-4-yl)propanoyl)piperidine-4-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Applications and Heterocyclic Chemistry

One of the key areas of application for compounds with complex heterocyclic structures, similar to the one , is in the synthesis of novel isoxazolines and isoxazoles through [3+2] cycloaddition reactions. This involves the preparation of precursors through intramolecular cyclization and subsequent reactions to yield new heterocyclic compounds with potential biological activities (Rahmouni et al., 2014). These synthetic routes highlight the chemical reactivity and potential for diversification in drug development and other areas of chemical research.

Anticancer and Anti-inflammatory Research

Compounds with related structures have been synthesized and evaluated for their anticancer and anti-inflammatory properties. For instance, novel pyrazolopyrimidines derivatives have shown promising results as anticancer and anti-5-lipoxygenase agents, demonstrating the therapeutic potential of these molecules in treating cancer and inflammation (Rahmouni et al., 2016). These findings underscore the importance of such compounds in medicinal chemistry research aimed at discovering new treatments for chronic diseases.

Antimicrobial and Antitumor Activities

The synthesis of pyrimidine-linked pyrazole heterocyclics and their evaluation for insecticidal and antibacterial potential represent another significant area of application (Deohate et al., 2020). Additionally, certain derivatives have been synthesized for their antitumor activity, further illustrating the potential of these compounds in developing new chemotherapeutic agents (Abdellatif et al., 2014).